Cas no 919087-90-4 (Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester)
919087-90-4 structure
Product Name:Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester
CAS No:919087-90-4
MF:C13H11NO4S
MW:277.295742273331
CID:766817
PubChem ID:71425740
Update Time:2025-04-19
Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester
- ethyl 4-nitro-2-thiophen-3-ylbenzoate
- Ethyl 4-nitro-2-(thiophen-3-yl)benzoate
- 919087-90-4
- DTXSID00844522
-
- Inchi: 1S/C13H11NO4S/c1-2-18-13(15)11-4-3-10(14(16)17)7-12(11)9-5-6-19-8-9/h3-8H,2H2,1H3
- InChI Key: JLHVZVLPABHGNR-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 277.04087901g/mol
- Monoisotopic Mass: 277.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 100Ų
Benzoic acid, 4-nitro-2-(3-thienyl)-, ethyl ester Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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